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Compound of Interest

Compound Name: 2-Propoxyacetic acid

Cat. No.: B1345510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2-Propoxyacetic acid. Given the limited availability of specific quantitative safety data for 2-
Propoxyacetic acid, this document incorporates data from the closely related and structurally

similar compound, 2-Butoxyacetic acid, to provide a conservative framework for safe handling.

All users should treat 2-Propoxyacetic acid with a high degree of caution, assuming it

possesses similar or greater hazards than 2-Butoxyacetic acid.

Hazard Identification and Quantitative Data
2-Propoxyacetic acid is classified as a skin, eye, and respiratory irritant. It may cause serious

eye damage and skin irritation. Due to the absence of specific exposure limits and toxicity data

for 2-Propoxyacetic acid, the following table includes data for 2-Butoxyacetic acid as a safety

reference.
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Parameter
Value (for 2-Butoxyacetic
acid)

Reference and Notes

Occupational Exposure Limits

NIOSH REL
5 ppm (Time-Weighted

Average)

For 2-Butoxyethanol, the

precursor to 2-Butoxyacetic

acid.[1][2] This value is often

used as a guideline for the

acid metabolite.

OSHA PEL 50 ppm For 2-Butoxyethanol.[2]

Toxicity Data

Acute Oral LD50 (Rat) 2,400 - 3,000 mg/kg
For 2-Butoxyethanol acetate, a

related compound.[1][3]

Glove Breakthrough Times

Nitrile Gloves (disposable)

Poor (breakthrough in <10

minutes) for single layer. Good

(breakthrough >10 minutes) for

double or triple layers.

Data for 2-Butoxyethanol.[4]

Nitrile/Neoprene Gloves 240-480 minutes

For specific models of

chemically resistant gloves

against 2-Butoxyethanol.[5]

Butyl Rubber >480 minutes

For specific models of

chemically resistant gloves

against 2-Butoxyethanol.[5]

Note: The information presented above for 2-Butoxyacetic acid and its precursors should be

used as a conservative guide for handling 2-Propoxyacetic acid. The actual hazards of 2-
Propoxyacetic acid may vary.
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Engineering Controls
Ventilation: Always handle 2-Propoxyacetic acid in a well-ventilated area. For procedures

that may generate aerosols or vapors, a certified chemical fume hood is mandatory.[6][7]

Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible

and have been recently tested.[8]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical splash goggles are required at all times.[8] When there

is a significant risk of splashing, a face shield should be worn in addition to goggles.[6]

Hand Protection: Wear chemical-resistant gloves. Given the lack of specific data for 2-
Propoxyacetic acid, it is recommended to use gloves with high resistance to corrosive

materials, such as butyl rubber or thicker nitrile/neoprene composite gloves.[5] For incidental

contact, double-gloving with disposable nitrile gloves may be considered, but gloves should

be changed immediately upon contamination.[4]

Body Protection: A lab coat is mandatory. For larger quantities or when there is a higher risk

of splashes, a chemically resistant apron should be worn.[6]

Footwear: Closed-toe shoes are required in the laboratory.

Handling Procedures
Preparation: Before handling, review the Safety Data Sheet (SDS) for 2-Propoxyacetic
acid.[6] Prepare all necessary equipment and materials in the designated work area

(preferably a fume hood).

Dispensing: When dispensing, do so slowly and carefully to avoid splashing. Keep

containers sealed when not in use.

Dilution: If diluting, always add the acid to the diluent (e.g., water) slowly, never the other way

around, to prevent a violent exothermic reaction and splashing.[7][9]

Heating: Avoid heating 2-Propoxyacetic acid unless specifically required by a validated

protocol. If heating is necessary, do so in a controlled manner within a fume hood.
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Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[10] Do not eat, drink, or smoke in the laboratory.[10]

Spill Response
Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material such as sand,

vermiculite, or a commercial acid spill neutralizer.[8][11]

Slowly neutralize the spill with a weak base like sodium bicarbonate.[10]

Carefully sweep the neutralized material into a designated waste container.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Prevent entry into the affected area.

Disposal Plan
Waste Collection

Segregation: Collect all waste containing 2-Propoxyacetic acid in a dedicated, properly

labeled, and chemically compatible waste container.[12] The container should be made of a

material resistant to corrosives, such as high-density polyethylene (HDPE).

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name ("2-Propoxyacetic Acid"), and the associated hazards (e.g., "Corrosive").

[12]
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Storage: Store the waste container in a designated satellite accumulation area. The

container must be kept closed at all times except when adding waste.[12] Ensure secondary

containment is used to prevent spills.

Neutralization (for small quantities of dilute waste)
Procedure: For very small quantities of dilute aqueous waste, neutralization may be an

option, subject to institutional and local regulations.[13][14]

Perform the neutralization in a fume hood.

Slowly add a weak base (e.g., sodium bicarbonate or a 1M sodium hydroxide solution) to

the acidic waste while stirring.

Monitor the pH of the solution.

Once the pH is between 6.0 and 8.0, the neutralized solution may be suitable for drain

disposal, followed by flushing with a large amount of water, as permitted by local

regulations.[13]

Caution: This procedure should only be performed by trained personnel. The neutralization

process can be exothermic.

Final Disposal
Professional Disposal: All concentrated and significantly contaminated 2-Propoxyacetic
acid waste must be disposed of through your institution's hazardous waste management

program.[10] Do not attempt to dispose of this waste through the regular trash or sewer

system.

Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must be

collected and treated as hazardous waste.[12] After rinsing, the container can be disposed of

according to institutional guidelines.

Experimental Workflow and Safety Diagram
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Safe Handling and Disposal Workflow for 2-Propoxyacetic Acid
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Caption: Workflow for the safe handling and disposal of 2-Propoxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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